Cas no 1219827-97-0 (2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide)

• Product Name: 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide
• CAS No: 1219827-97-0
• MF: C₈H₁₀ClN₃O₂S
• MW: 247.701899051666
• MDL: MFCD16653299
• CID: 5548453
• PubChem ID: 49657902
• Update Time: 2025-05-20

2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide
• 2-Chloro-N-(4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)acetamide

• MDL： MFCD16653299
• Inchi： 1S/C8H10ClN3O2S/c1-10-6(13)2-5-4-15-8(11-5)12-7(14)3-9/h4H,2-3H2,1H3,(H,10,13)(H,11,12,14)
• InChI Key： OGOLIKNKEIJAHE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC)=O)N=C1NC(CCl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide

Introduction to 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide (CAS No. 1219827-97-0) and Its Emerging Applications in Chemical Biology

2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide, identified by its CAS number 1219827-97-0, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, an acetamide moiety, and a thiazole ring, contributes to its versatile reactivity and potential therapeutic applications.

The thiazole core of this molecule is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the chloro group at the 2-position and the acetamide side chain at the 4-position of the thiazole ring enhances the compound's interaction with biological targets. This structural configuration allows for selective binding to enzymes and receptors, making it a promising candidate for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have indicated that the acetamide moiety in 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide plays a crucial role in stabilizing interactions with biological targets through hydrogen bonding. Furthermore, the methylamino group attached to the ethyl chain provides additional binding sites, enhancing the compound's potency.

In vitro studies have demonstrated that this compound exhibits notable activity against various biological targets. For instance, research has shown that it inhibits the activity of certain kinases involved in cancer progression. The chloro substituent at the 2-position of the thiazole ring has been found to modulate electron density, thereby influencing binding interactions with target proteins. These findings underscore the importance of structural optimization in developing high-affinity ligands.

The synthesis of 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and cyclizations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. The use of catalytic systems has further streamlined these processes, making large-scale production more feasible.

One of the most compelling aspects of this compound is its potential in drug repurposing. Given its structural similarity to known bioactive molecules, it may serve as a starting point for developing novel therapeutics with improved efficacy and reduced side effects. Researchers are exploring its efficacy in treating neurological disorders by targeting specific enzymes and receptors implicated in these conditions.

The role of thiazole derivatives in modulating inflammatory pathways has also been a focus of recent research. Studies suggest that compounds like 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide can interfere with key inflammatory mediators by inhibiting cyclooxygenase (COX) enzymes or modulating cytokine production. These mechanisms are particularly relevant in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antimicrobial agent. The structural features of this molecule allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown promising results against Gram-positive bacteria, suggesting its utility in combating antibiotic-resistant strains.

The pharmacokinetic properties of 2-chloro-N-{4-[2-(methylamino)-2-oxoethyl]-1,3-thiazol-2-yl}acetamide are also being evaluated to ensure its suitability for clinical applications. Absorption, distribution, metabolism, and excretion (ADME) studies are crucial for determining dosing regimens and minimizing potential toxicity. Advances in biopharmaceutics have facilitated more accurate predictions of these parameters using computational models.

Future directions in research may include exploring combination therapies involving this compound with other drugs or inhibitors. Such approaches could enhance therapeutic outcomes by targeting multiple pathways simultaneously. Additionally, investigating its role in preclinical models will provide further insights into its safety profile and potential clinical applications.

In conclusion, 1219827-97-0 represents a structurally intriguing compound with significant promise in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile tool for studying biological mechanisms and developing novel therapeutics. As research continues to uncover new applications for this molecule, 1219827-97-0 is poised to play a pivotal role in advancing our understanding of disease processes and improving patient care.